Cas no 1353962-12-5 (2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol)

• Product Name: 2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol
• CAS No: 1353962-12-5
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 2167806
• Update Time: 2025-05-20

2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol
• 2-(((2-Bromopyridin-4-yl)methyl)amino)ethanol
• AM93186
• 2-[(2-Bromopyridin-4-ylmethyl)amino]ethanol

• Inchi： 1S/C8H11BrN2O/c9-8-5-7(1-2-11-8)6-10-3-4-12/h1-2,5,10,12H,3-4,6H2
• InChI Key： PFSRKQIFCXMTLO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CNCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol

Compound CAS No. 1353962-12-5: 2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol

The compound with CAS No. 1353962-12-5, commonly referred to as 2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyridine ring substituted with a bromine atom at the 2-position, a methylene group, and an amino alcohol moiety, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of the bromine atom in the pyridine ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This makes it an attractive candidate for applications in medicinal chemistry, particularly in the design of bioactive compounds with specific pharmacological profiles. Researchers have explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced biological activity.

In terms of synthesis, 2-[(2-Bromo-pyridin-4-ylmethyl)-amino]-ethanol can be prepared through various routes, including nucleophilic substitution and condensation reactions. These methods allow for precise control over the molecular structure, enabling the incorporation of functional groups that can modulate solubility, stability, and bioavailability. The amino alcohol functionality is particularly valuable in medicinal chemistry, as it can serve as a scaffold for hydrogen bonding interactions with biological targets.

The structural versatility of this compound has also led to its exploration in materials science. For instance, researchers have investigated its potential as a ligand in coordination chemistry, where it can form stable metal complexes with desirable magnetic or catalytic properties. Additionally, the molecule's ability to undergo further functionalization makes it a promising candidate for use in polymer synthesis and nanotechnology applications.

In recent years, advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of pyridine derivatives. Quantum mechanical calculations have revealed that the bromine substitution at the 2-position significantly alters the electron density distribution across the pyridine ring, which can influence its reactivity in various chemical transformations. This understanding has facilitated the design of more efficient synthetic pathways and has opened new avenues for exploring its applications.

Moreover, studies on the biological activity of this compound have shown promising results. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways, suggesting its role in drug development. The amino alcohol moiety has been implicated in modulating cellular uptake and metabolism, which are critical factors in determining a drug's efficacy and safety profile.

In conclusion, CAS No. 1353962-12-5 represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.